Cas no 1096295-61-2 ((2,5-difluorophenyl)methyl2-(dimethylamino)ethylamine)

• Product Name: (2,5-difluorophenyl)methyl2-(dimethylamino)ethylamine
• CAS No: 1096295-61-2
• MF: C₁₁H₁₆F₂N₂
• MW: 214.254949569702
• CID: 5176464
• PubChem ID: 43312498
• Update Time: 2025-10-30

(2,5-difluorophenyl)methyl2-(dimethylamino)ethylamine Chemical and Physical Properties

Names and Identifiers

• [(2,5-difluorophenyl)methyl][2-(dimethylamino)ethyl]amine
• N-[(2,5-difluorophenyl)methyl]-N',N'-dimethylethane-1,2-diamine
• 1,2-Ethanediamine, N2-[(2,5-difluorophenyl)methyl]-N1,N1-dimethyl-
• (2,5-difluorophenyl)methyl2-(dimethylamino)ethylamine

• Inchi： 1S/C11H16F2N2/c1-15(2)6-5-14-8-9-7-10(12)3-4-11(9)13/h3-4,7,14H,5-6,8H2,1-2H3
• InChI Key： SEEQOAOLFPPSBA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CNCCN(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 176
• XLogP3: 1.5
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2,5-difluorophenyl)methyl2-(dimethylamino)ethylamine

Introduction to (2,5-Difluorophenyl)methyl2-(Dimethylamino)ethylamine and Its Applications in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule holding the potential to revolutionize therapeutic strategies. One such compound, identified by the CAS number 1096295-61-2, is (2,5-difluorophenyl)methyl2-(dimethylamino)ethylamine. This compound, featuring a unique structural framework, has garnered significant attention in recent years due to its versatile applications in chemical biology and drug discovery.

The molecular structure of (2,5-difluorophenyl)methyl2-(dimethylamino)ethylamine consists of a phenyl ring substituted with two fluorine atoms at the 2- and 5-positions, coupled with an amine group attached to a dimethylamino side chain. This specific arrangement imparts distinct chemical properties that make it valuable for various synthetic and biological applications. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their enhanced binding affinity and selectivity towards biological targets. Studies have demonstrated that the introduction of fluorine atoms can significantly alter the pharmacokinetic profile of molecules, leading to improved therapeutic efficacy. (2,5-Difluorophenyl)methyl2-(dimethylamino)ethylamine exemplifies this trend, as its fluorinated phenyl ring contributes to stronger interactions with biological receptors.

One of the most promising applications of this compound is in the development of novel antiviral agents. The unique structural features of (2,5-difluorophenyl)methyl2-(dimethylamino)ethylamine allow it to mimic natural amino acid sequences, thereby interfering with viral replication mechanisms. Recent studies have shown that derivatives of this compound exhibit potent inhibitory effects against a range of viruses, including influenza and HIV. These findings highlight its potential as a lead compound in antiviral drug development.

Furthermore, (2,5-difluorophenyl)methyl2-(dimethylamino)ethylamine has shown promise in the field of cancer research. Its ability to selectively target cancer cells while sparing healthy tissue makes it an attractive candidate for oncological applications. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by disrupting essential signaling pathways. The dimethylamino side chain enhances its ability to cross the blood-brain barrier, making it a viable candidate for treating central nervous system tumors as well.

The compound's versatility extends to its use as an intermediate in synthesizing more complex molecules. Chemists have leveraged its structural features to develop novel scaffolds for drug discovery programs. By modifying the substituents on the phenyl ring or the amine side chain, researchers can generate libraries of compounds with tailored biological activities. This approach has led to the identification of several promising candidates for further development.

Advances in computational chemistry have further accelerated the exploration of (2,5-difluorophenyl)methyl2-(dimethylamino)ethylamine's potential. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. These insights have guided the design of more effective derivatives with improved pharmacological properties. The integration of experimental data with computational methods has been instrumental in optimizing the compound's therapeutic profile.

The synthesis of (2,5-difluorophenyl)methyl2-(dimethylamino)ethylamine presents unique challenges due to its complex structure. However, advancements in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have enabled efficient production at scale. These improvements have lowered barriers to entry for researchers looking to explore this compound's applications.

As interest in fluorinated compounds continues to grow, so does the need for sustainable synthetic routes. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce environmental impact. Innovations in catalytic processes and solvent systems have made it possible to synthesize (2,5-difluorophenyl)methyl2-(dimethylamino)ethylamine with greater efficiency and reduced ecological footprint.

The future prospects for (2,5-difluorophenyl)methyl2-(dimethylethylamine) are vast and exciting. Ongoing research aims to uncover new therapeutic applications and refine synthetic methodologies further. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into clinical reality. As our understanding of this compound evolves, so too will its role in advancing human health.